Cas no 1805721-30-5 (4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid)

• Product Name: 4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid
• CAS No: 1805721-30-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5000949
• Update Time: 2025-10-28

4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-7-5-10(12(13)8(2)14)4-3-9(7)6-11(15)16/h3-5,12H,6H2,1-2H3,(H,15,16)
• InChI Key： CMXZGQDABHCFTL-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(CC(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4

Additional information on 4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid

Introduction to 4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic Acid (CAS No. 1805721-30-5)

4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid, identified by its CAS number 1805721-30-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 1-chloro-2-oxopropyl side chain attached to the phenyl ring, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The< strong>1-chloro-2-oxopropyl moiety introduces both electrophilic and nucleophilic centers, enabling a range of synthetic transformations that are highly useful in medicinal chemistry. This functional group allows for further derivatization through nucleophilic substitution reactions, which can be exploited to introduce various pharmacophores into the molecular framework. The< strong>2-methylphenyl backbone provides additional stability and influences the electronic distribution of the molecule, which is critical for its interaction with biological targets.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their role as intermediates in the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The< strong>4-(1-chloro-2-oxopropyl)-2-methylphenylacetic acid structure has been explored in several preclinical studies as a potential scaffold for novel therapeutic agents. Its ability to modulate key biological pathways has made it a subject of extensive research in academic and industrial laboratories.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The< strong>1-chloro-2-oxopropyl group serves as a versatile handle for introducing various functional groups, allowing chemists to tailor the molecule for specific biological activities. For instance, researchers have utilized this compound to synthesize analogs that exhibit enhanced binding affinity to certain enzyme targets or improved pharmacokinetic profiles. These modifications are often achieved through palladium-catalyzed cross-coupling reactions, which provide a efficient and selective means of constructing complex molecular architectures.

The< strong>4-(1-chloro-2-oxopropyl)-2-methylphenylacetic acid molecule has also been investigated for its potential role in drug discovery programs targeting neurological disorders. Phenylacetic acid derivatives are known to interact with neurotransmitter systems, and modifications to the side chain can fine-tune these interactions. Preliminary studies have suggested that compounds derived from this scaffold may exhibit properties relevant to treating conditions such as Alzheimer's disease and Parkinson's disease. These findings have prompted further exploration into the pharmacological potential of related derivatives.

In addition to its applications in drug development, this compound has shown promise in materials science and industrial chemistry. The< strong>1-chloro-2-oxopropyl group can be used as a precursor for synthesizing polymers and specialty chemicals that require precise control over molecular structure. Its reactivity allows for the introduction of functional groups that enhance material properties such as biodegradability or thermal stability. This versatility makes it an attractive candidate for developing advanced materials with tailored characteristics.

The synthesis of< strong>4-(1-chloro-2-oxopropyl)-2-methylphenylacetic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a Grignard reagent derived from brominated phenylacetic acid, followed by reaction with chloropropanone to introduce the< strong>1-chloro-2-oxopropyl side chain. Subsequent functional group transformations, such as reduction or oxidation steps, can be employed to achieve the desired final product. These synthetic strategies demonstrate the compound's role as a building block in complex organic synthesis.

Economic considerations also play a significant role in the production and utilization of this compound. As demand for specialized intermediates grows, efficient synthetic routes become increasingly important for ensuring cost-effective production at scale. Researchers have explored various catalytic systems and green chemistry principles to optimize these processes, reducing waste and improving yields without compromising purity.

The future prospects for< strong>4-(1-chloro-2-oxopropyl)-2-methylphenylacetic acid are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and materials science. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with enhanced properties. Additionally, collaborations between academic institutions and pharmaceutical companies will likely drive innovation by combining expertise in organic synthesis with medicinal chemistry.

In conclusion, 4-(1-Chloro-2-oxopropyl)-2-methylphenylacetic acid (CAS No.< strong>1805721-30-5) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing some of today's most pressing challenges in medicine and technology.